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For Researchers, Scientists, and Drug Development Professionals

Introduction
Hexyl phenyl ether, also known by its systematic name 1-phenoxyhexane, is an organic

compound belonging to the ether class. It is characterized by a hexyl group attached to a

phenyl group through an oxygen atom. This colorless liquid possesses a faint, pleasant floral

scent and exhibits properties that make it a subject of interest in various chemical and industrial

applications, including as a solvent and a fragrance ingredient.[1] Its high thermal stability and

low viscosity also suggest its potential use as a heat transfer fluid.[1] This technical guide

provides an in-depth overview of the core physical properties of hexyl phenyl ether, presenting

quantitative data in a structured format, outlining general experimental protocols for their

determination, and illustrating the interplay between these properties.

Core Physical and Chemical Properties
The fundamental identifiers and properties of hexyl phenyl ether are summarized below.
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Identifier Value Reference

Chemical Name Hexyl Phenyl Ether [1][2][3][4]

Synonyms
1-Phenoxyhexane,

Hexyloxybenzene
[1][2][4]

CAS Number 1132-66-7 [1][2][3][4]

Molecular Formula C₁₂H₁₈O [1][2][3][4]

Molecular Weight 178.27 g/mol [1][4][5]

Quantitative Physical Properties
The following tables present a summary of the key physical properties of hexyl phenyl ether,

compiled from various sources. It is important to note that some values are estimated or

predicted and may vary depending on the experimental conditions.

Thermal Properties
Property Value Notes Reference

Boiling Point 240 °C at 760 mmHg [2][6]

240 °C (estimate) [1][3]

245 °C [4]

Melting Point -19 °C [1][2][3][4][6]

Flash Point 92.4 °C [1][2][6]

92.4 ± 8.0 °C (Predicted) [3]

Optical and Other Physical Properties
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Property Value Notes Reference

Density 0.909 g/cm³ [2][6]

0.917 g/mL [4]

0.9174 [1][3]

Refractive Index 1.484 (Predicted) [3][6]

1.492 [4]

1.4921 (estimate) [1][2]

Vapor Pressure 0.0602 mmHg at 25 °C [1][2]

0.1 ± 0.4 mmHg at 25 °C (Predicted) [3]

Solubility

Insoluble in water.

Soluble in most

organic solvents.

[1]

Experimental Protocols for Property Determination
While specific experimental procedures for hexyl phenyl ether were not detailed in the reviewed

literature, the following are general and widely accepted methodologies for determining the key

physical properties of liquid organic compounds.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure.

Method: Distillation A simple distillation apparatus can be used. The liquid is heated in a flask,

and the temperature of the vapor that distills is measured. The thermometer bulb should be

positioned just below the side arm of the distillation head to ensure an accurate reading of the

boiling point.

Method: Thiele Tube For smaller quantities, a Thiele tube can be employed. A small sample of

the liquid is placed in a fusion tube, and an inverted capillary tube is added. The setup is

attached to a thermometer and heated in the Thiele tube. The boiling point is the temperature
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at which a steady stream of bubbles emerges from the capillary tube and when the liquid re-

enters the capillary upon cooling.[7][8]

Density Measurement
Density is the mass per unit volume of a substance.

Method: Pycnometer A pycnometer, a flask with a specific volume, is weighed empty, then filled

with the liquid and weighed again. The mass of the liquid is determined by subtraction. The

density is then calculated by dividing the mass by the known volume of the pycnometer.

Method: Graduated Cylinder and Balance A less precise but simpler method involves

measuring a specific volume of the liquid in a graduated cylinder and then weighing it on a

balance. The mass of the empty cylinder is subtracted to find the mass of the liquid.[9][10][11]

Refractive Index Measurement
The refractive index is a measure of how much the path of light is bent, or refracted, when it

enters a material.

Method: Abbe Refractometer An Abbe refractometer is a common instrument for this

measurement. A few drops of the liquid are placed on the prism, and the instrument is adjusted

until the dividing line between the light and dark fields is centered on the crosshairs. The

refractive index is then read directly from the scale.

Method: Interferometry More advanced techniques, such as those using a Michelson

interferometer, can provide highly precise measurements of the refractive index by analyzing

the interference pattern of light passing through the liquid.[12]

Interrelation of Physical Properties
The physical properties of a substance are not independent but are interconnected. For

instance, an increase in temperature will generally decrease the density of a liquid while

increasing its vapor pressure. The following diagram illustrates some of these fundamental

relationships.

Caption: Interdependencies of Hexyl Phenyl Ether's Physical Properties.
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Conclusion
This technical guide has provided a consolidated overview of the key physical properties of

hexyl phenyl ether. The presented data, sourced from various chemical databases, offers a

valuable resource for researchers, scientists, and professionals in drug development and other

scientific fields. While specific experimental protocols for this compound are not extensively

published, the general methodologies outlined provide a solid foundation for laboratory

determination of these properties. The interconnectedness of these physical characteristics, as

illustrated, is fundamental to understanding the behavior of this compound in various

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Cas 1132-66-7,hexyl phenyl ether | lookchem [lookchem.com]

2. hexyl phenyl ether｜lookchem [lookchem.com]

3. Page loading... [guidechem.com]

4. hexyl phenyl ether [stenutz.eu]

5. Benzene, (hexyloxy)- [webbook.nist.gov]

6. echemi.com [echemi.com]

7. chem.libretexts.org [chem.libretexts.org]

8. uomus.edu.iq [uomus.edu.iq]

9. uoanbar.edu.iq [uoanbar.edu.iq]

10. chem.libretexts.org [chem.libretexts.org]

11. youtube.com [youtube.com]

12. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]

To cite this document: BenchChem. [A Comprehensive Technical Guide to the Physical
Properties of Hexyl Phenyl Ether]. BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b074731?utm_src=pdf-custom-synthesis
https://www.lookchem.com/casno1132-66-7.html
https://www.lookchem.com/ProductWholeProperty_LCPL783889.htm
https://www.guidechem.com/dictionary/en/1132-66-7.html
http://www.stenutz.eu/chem/solv6%20(2).php?name=hexyl+phenyl+ether
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C12H18O/c1-2-3-4-8-11-13-12-9-6-5-7-10-12/h5-7%2C9-10H%2C2-4%2C8%2C11H2%2C1H3
https://www.echemi.com/products/pid_Seven7088-hexylphenylether.html
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://www.uoanbar.edu.iq/eStoreImages/Bank/17287.pdf
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://www.youtube.com/watch?v=RDbbYmT5Pac
http://przyrbwn.icm.edu.pl/APP/PDF/129/a129z1p12.pdf
https://www.benchchem.com/product/b074731#physical-properties-of-hexyl-phenyl-ether
https://www.benchchem.com/product/b074731#physical-properties-of-hexyl-phenyl-ether
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074731?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b074731#physical-properties-of-hexyl-phenyl-ether]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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